Cas no 2228564-11-0 (1-(trimethyl-1H-pyrazol-4-yl)methylcyclopropane-1-carboxylic acid)

1-(Trimethyl-1H-pyrazol-4-yl)methylcyclopropane-1-carboxylic acid is a structurally unique compound featuring a cyclopropane carboxylic acid core linked to a trimethylpyrazole moiety. This hybrid structure combines the steric constraint of the cyclopropane ring with the electron-rich properties of the pyrazole group, making it a valuable intermediate in medicinal chemistry and agrochemical synthesis. The compound exhibits enhanced metabolic stability due to the presence of the trimethylpyrazole group, which can improve pharmacokinetic properties in drug development. Its cyclopropane carboxylic acid functionality provides a rigid scaffold for designing bioactive molecules, while the pyrazole moiety offers potential for hydrogen bonding interactions. The compound's synthetic versatility allows for further derivatization at both the carboxylic acid and pyrazole positions, enabling tailored modifications for specific applications. Its balanced lipophilicity and polarity contribute to favorable physicochemical properties for drug-like molecules.

1-(trimethyl-1H-pyrazol-4-yl)methylcyclopropane-1-carboxylic acid structure

2228564-11-0 structure

Product Name:1-(trimethyl-1H-pyrazol-4-yl)methylcyclopropane-1-carboxylic acid

CAS No:2228564-11-0

MF:C₁₁H₁₆N₂O₂

MW:208.256942749023

CID:5832278

PubChem ID:165714828

Update Time:2025-07-02

1-(trimethyl-1H-pyrazol-4-yl)methylcyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

- 1-(trimethyl-1H-pyrazol-4-yl)methylcyclopropane-1-carboxylic acid
- EN300-1783828
- 1-[(trimethyl-1H-pyrazol-4-yl)methyl]cyclopropane-1-carboxylic acid
- 2228564-11-0
- Inchi： 1S/C11H16N2O2/c1-7-9(8(2)13(3)12-7)6-11(4-5-11)10(14)15/h4-6H2,1-3H3,(H,14,15)
- InChI Key： QJUJMTWKHKBZNW-UHFFFAOYSA-N
- SMILES： OC(C1(CC2C(C)=NN(C)C=2C)CC1)=O

Computed Properties

Exact Mass: 208.121177757g/mol
Monoisotopic Mass: 208.121177757g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 15
Rotatable Bond Count: 3
Complexity: 276
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.1
Topological Polar Surface Area: 55.1Å²

1-(trimethyl-1H-pyrazol-4-yl)methylcyclopropane-1-carboxylic acid Pricemore >>

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Enamine	EN300-1783828-0.05g	1-[(trimethyl-1H-pyrazol-4-yl)methyl]cyclopropane-1-carboxylic acid	2228564-11-0	0.05g	$1104.0	2023-09-19
Enamine	EN300-1783828-0.1g	1-[(trimethyl-1H-pyrazol-4-yl)methyl]cyclopropane-1-carboxylic acid	2228564-11-0	0.1g	$1157.0	2023-09-19
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Enamine	EN300-1783828-0.5g	1-[(trimethyl-1H-pyrazol-4-yl)methyl]cyclopropane-1-carboxylic acid	2228564-11-0	0.5g	$1262.0	2023-09-19
Enamine	EN300-1783828-1.0g	1-[(trimethyl-1H-pyrazol-4-yl)methyl]cyclopropane-1-carboxylic acid	2228564-11-0	1g	$1315.0	2023-06-02
Enamine	EN300-1783828-2.5g	1-[(trimethyl-1H-pyrazol-4-yl)methyl]cyclopropane-1-carboxylic acid	2228564-11-0	2.5g	$2576.0	2023-09-19
Enamine	EN300-1783828-5.0g	1-[(trimethyl-1H-pyrazol-4-yl)methyl]cyclopropane-1-carboxylic acid	2228564-11-0	5g	$3812.0	2023-06-02
Enamine	EN300-1783828-10.0g	1-[(trimethyl-1H-pyrazol-4-yl)methyl]cyclopropane-1-carboxylic acid	2228564-11-0	10g	$5652.0	2023-06-02
Enamine	EN300-1783828-1g	1-[(trimethyl-1H-pyrazol-4-yl)methyl]cyclopropane-1-carboxylic acid	2228564-11-0	1g	$1315.0	2023-09-19
Enamine	EN300-1783828-5g	1-[(trimethyl-1H-pyrazol-4-yl)methyl]cyclopropane-1-carboxylic acid	2228564-11-0	5g	$3812.0	2023-09-19